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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

An In-depth Whitepaper on the Physical, Chemical, and Analytical Characteristics of
Deuterated Phenanthrene

Phenanthrene-d10, the deuterated analogue of the polycyclic aromatic hydrocarbon (PAH)
phenanthrene, serves as an indispensable tool for researchers, scientists, and drug
development professionals. Its unique isotopic signature makes it an ideal internal standard for
the highly sensitive and accurate quantification of PAHs in a multitude of complex matrices.
This technical guide provides a thorough examination of the physical and chemical properties
of Phenanthrene-d10, detailed experimental protocols for its application, and an overview of
its synthesis and safety considerations.

Core Physical and Chemical Characteristics

Phenanthrene-d10 is a white to off-white solid at room temperature.[1][2] Its physical and
chemical properties are summarized in the tables below, providing a clear reference for
laboratory applications.

General and Physical Properties
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Property Value References
Appearance White to off-white solid [1112]

Melting Point 98-100 °C [1]

Boiling Point 340 °C

Density 1.122 g/mL at 25 °C

Slightly soluble in Acetone,
Chloroform, DMSO, and

Solubility o
Methanol. Water solubility is
1.15 mg/L.

Flash Point 9°C

Chemical and Isotopic Properties

Property Value References
Chemical Formula C14D10
Molecular Weight 188.29 g/mol
CAS Number 1517-22-2
1,2,3,4,5,6,7,8,9,10-
IUPAC Name ]
decadeuteriophenanthrene
Perdeuteriophenanthrene,
Synonyms
[2H10]Phenanthrene
Isotopic Purity Typically =98 atom % D
Mass Shift M+10

Synthesis and Isotopic Labeling

The synthesis of Phenanthrene-d10 primarily involves the introduction of deuterium atoms into
the phenanthrene molecule. While specific industrial synthesis methods are often proprietary,
the general approach relies on hydrogen-deuterium exchange reactions. One common strategy
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IS isotopic exchange, where phenanthrene is treated with a deuterium source, such as heavy
water (D20), in the presence of a catalyst. Strong acids with a pKa of less than or equal to 1
can be used to facilitate this exchange. Another approach involves de novo synthesis, building
the phenanthrene molecule from smaller, already deuterated precursors. The efficiency of
these methods is crucial for achieving high isotopic purity, which is a critical parameter for its
use as an internal standard.

Application in Analytical Chemistry: An
Experimental Protocol

Phenanthrene-d10 is extensively used as an internal standard in isotope dilution mass
spectrometry for the precise quantification of phenanthrene and other PAHs in environmental
and biological samples. The addition of a known amount of Phenanthrene-d10 to a sample at
the beginning of the analytical process allows for the correction of analyte loss during sample
preparation and instrumental analysis, thereby ensuring high accuracy and precision.

Below is a detailed experimental protocol for the analysis of PAHs in a solid environmental
matrix (e.g., soil, sediment) using Gas Chromatography-Mass Spectrometry (GC-MS) with
Phenanthrene-d10 as an internal standard.

Experimental Workflow for PAH Analysis
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Figure 1. Experimental Workflow for PAH Analysis using Phenanthrene-d10
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Caption: Figure 1. A schematic overview of the analytical workflow for the quantification of

Polycyclic Aromatic Hydrocarbons (PAHS) utilizing Phenanthrene-d10 as an internal standard,

from sample collection to data analysis.

Detailed Methodologies

1.

Sample Preparation:

Extraction: A representative sample (e.g., 5 grams of dried soil) is accurately weighed. A
known amount of Phenanthrene-d10 internal standard solution is added to the sample. The
sample is then extracted with a suitable solvent system, such as a 1:1 mixture of
dichloromethane and acetone, often using sonication or Soxhlet extraction to ensure efficient
recovery of the PAHs.

Cleanup: The resulting extract is often complex and contains interfering compounds from the
matrix. A cleanup step, typically using solid-phase extraction (SPE) with silica or Florisil
cartridges, is employed to remove these interferences. The PAHSs are eluted from the SPE
cartridge, leaving many of the interfering compounds behind.

Concentration: The cleaned extract is then concentrated to a small volume (e.g., 1 mL) using
a gentle stream of nitrogen or a rotary evaporator. This step is crucial for achieving the low
detection limits required for trace environmental analysis.

. Instrumental Analysis (GC-MS):

Gas Chromatography (GC) Conditions:

o Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 um
film thickness), is commonly used for the separation of PAHSs.

o Injector: A splitless injection is typically used to introduce the entire sample onto the
column, maximizing sensitivity. The injector temperature is maintained at a high
temperature (e.g., 270-320 °C) to ensure the volatilization of all PAHSs.

o Oven Temperature Program: A temperature gradient is used to separate the PAHs based
on their boiling points. A typical program might start at a lower temperature (e.g., 60-80 °C)
and ramp up to a final temperature of around 315-320 °C.

o Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

Mass Spectrometry (MS) Conditions:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b032357?utm_src=pdf-body
https://www.benchchem.com/product/b032357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o lonization Mode: Electron lonization (EI) is the standard ionization technique for PAH
analysis.

o Acquisition Mode: To enhance sensitivity and selectivity, the mass spectrometer is often
operated in Selected lon Monitoring (SIM) mode. In this mode, only the characteristic ions
for each target PAH and the internal standard are monitored. For Phenanthrene-d10, the
molecular ion at m/z 188 is typically monitored.

3. Data Analysis and Quantification:

e The concentration of each native PAH is calculated by comparing its peak area to the peak
area of the Phenanthrene-d10 internal standard. A response factor, determined from the
analysis of calibration standards containing known concentrations of both the native PAHs
and Phenanthrene-d10, is used in the calculation. This internal calibration method
effectively corrects for variations in sample preparation and instrument response.

Safety, Handling, and Storage

Phenanthrene-d10 should be handled by trained personnel in a well-ventilated area, using
appropriate personal protective equipment, including gloves and safety glasses.

H | Identificati

Hazard Statement Description References
H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

Very toxic to aquatic life with
H410 ,
long lasting effects

Handling and Storage

o Storage: Phenanthrene-d10 should be stored in a tightly sealed container in a dry, well-
ventilated place. Recommended storage temperatures can vary, with some suppliers
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suggesting 2-8°C, while others indicate room temperature is acceptable. It should be
protected from light.

o Disposal: Disposal of Phenanthrene-d10 and its containers should be done in accordance
with local, state, and federal regulations. It is recommended to use a licensed professional
waste disposal service.

Conclusion

Phenanthrene-d10 is a critical analytical tool for the accurate and reliable quantification of
polycyclic aromatic hydrocarbons. Its well-defined physical and chemical properties, coupled
with its role as a stable isotopic internal standard, make it an essential component in
environmental monitoring, food safety analysis, and toxicological research. The detailed
experimental protocols and safety information provided in this guide are intended to support
researchers in the effective and safe application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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